Cas no 1706519-25-6 ((E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one)

• Product Name: (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
• CAS No: 1706519-25-6
• MF: C₂₂H₂₅NO₇
• MW: 415.436406850815
• CID: 6285983
• PubChem ID: 90628742
• Update Time: 2025-05-23

(E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• F6473-7780
• 6-methyl-4-[1-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]pyrrolidin-3-yl]oxypyran-2-one
• 6-methyl-4-({1-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]pyrrolidin-3-yl}oxy)-2H-pyran-2-one
• (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one
• AKOS025102207
• 1706519-25-6

• Inchi： 1S/C22H25NO7/c1-14-9-17(12-21(25)29-14)30-16-7-8-23(13-16)20(24)6-5-15-10-18(26-2)22(28-4)19(11-15)27-3/h5-6,9-12,16H,7-8,13H2,1-4H3/b6-5+
• InChI Key： QWHWLYNAVUZTSD-AATRIKPKSA-N
• SMILES： O(C1=CC(=O)OC(C)=C1)C1CN(C(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 415.16310214g/mol
• Monoisotopic Mass: 415.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

(E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one and Its Significance in Modern Chemical Biology: A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one, with the CAS number 1706519-25-6, has emerged as a compound of significant interest due to its unique structural features and potential biological activities. This introduction aims to provide a detailed exploration of this compound, highlighting its chemical properties, biological relevance, and recent applications in research and development.

The molecular structure of (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one is characterized by a pyranone core appended with an acryloyl-substituted pyrrolidine moiety. This intricate arrangement suggests potential interactions with biological targets, making it a promising candidate for further investigation. The presence of 3,4,5-trimethoxyphenyl group enhances its solubility and stability, which are critical factors in pharmaceutical applications.

Recent studies have begun to unravel the biological potential of this compound. Its structure resembles that of certain bioactive molecules known for their anti-inflammatory and anti-cancer properties. Specifically, the acryloyl group has been shown to interact with specific amino acid residues in protein targets, modulating their activity. This interaction mechanism has been a focus of interest in drug discovery efforts aimed at developing small-molecule inhibitors.

In the realm of medicinal chemistry, the synthesis of (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining structural integrity. These efforts have resulted in a scalable synthesis process that could facilitate its use in preclinical and clinical studies.

The compound's pyranone core is particularly noteworthy due to its ability to undergo various chemical transformations. This flexibility allows chemists to modify its structure further, enabling the creation of derivatives with enhanced biological activity. For instance, modifications at the 3-position of the pyrrolidine ring have been explored to improve binding affinity to target proteins. Such modifications are crucial for optimizing drug-like properties such as selectivity and efficacy.

Biological assays have begun to reveal promising results regarding the activity of (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one. Initial studies indicate that it exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing drugs that modulate these pathways as a means of treating chronic inflammatory diseases. Furthermore, its interaction with cellular components suggests potential applications in cancer therapy.

The compound's stability under various conditions has also been assessed as part of its characterization. Studies have shown that it remains stable under physiological conditions, which is essential for its potential use as an active pharmaceutical ingredient (API). Additionally, its solubility profile has been examined to ensure it can be formulated into effective drug delivery systems.

Future research directions include exploring the compound's mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further development efforts. Additionally, computational modeling techniques are being employed to predict how structural modifications might affect its biological activity.

The synthesis and characterization of (E)-6-methyl-4-((1-(3-(3,4,5-trimethoxyphenyl)acryloyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one represent significant advancements in chemical biology research. As our understanding of its properties grows, so too does its potential as a therapeutic agent. Continued investigation into this compound and its derivatives promises to contribute valuable insights into disease mechanisms and novel treatment strategies.